Cas no 2055155-75-2 (9,10-Dihydro-4-(1-methoxyethyl)-1,8-dimethyl-2,7-phenanthrenediol)

9,10-Dihydro-4-(1-methoxyethyl)-1,8-dimethyl-2,7-phenanthrenediol is a synthetic phenanthrene derivative with potential applications in pharmaceutical and organic chemistry research. Its dihydroxylated phenanthrene core, combined with methoxyethyl and methyl substituents, offers structural versatility for further functionalization. The compound's rigid polycyclic framework may contribute to binding interactions in medicinal chemistry studies, while its hydroxyl groups provide sites for derivatization. The methoxyethyl moiety enhances solubility in organic solvents, facilitating purification and handling. This intermediate is of interest for the development of bioactive molecules, particularly in exploring structure-activity relationships. Its stability under standard laboratory conditions makes it suitable for extended experimental use.

9,10-Dihydro-4-(1-methoxyethyl)-1,8-dimethyl-2,7-phenanthrenediol structure

2055155-75-2 structure

Product Name:9,10-Dihydro-4-(1-methoxyethyl)-1,8-dimethyl-2,7-phenanthrenediol

CAS No:2055155-75-2

MF:C₁₉H₂₂O₃

MW:298.37600

CID:4670301

PubChem ID:132582281

Update Time:2025-05-20

9,10-Dihydro-4-(1-methoxyethyl)-1,8-dimethyl-2,7-phenanthrenediol Chemical and Physical Properties

Names and Identifiers

- Jinflexin A
- AKOS040762855
- 2055155-75-2
- CHEMBL4077747
- 9,10-Dihydro-4-(1-methoxyethyl)-1,8-dimethyl-2,7-phenanthrenediol
- Inchi： InChI=1S/C19H22O3/c1-10-13-5-6-14-11(2)18(21)9-16(12(3)22-4)19(14)15(13)7-8-17(10)20/h7-9,12,20-21H,5-6H2,1-4H3
- InChI Key： XPMKDCLPDROINI-UHFFFAOYSA-N
- SMILES： COC(C)c1cc(O)c(C)c2CCc3c(C)c(O)ccc3-c12

Computed Properties

Exact Mass: 298.15689456g/mol
Monoisotopic Mass: 298.15689456g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 2
Complexity: 385
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.9
Topological Polar Surface Area: 49.7Å²

Experimental Properties

Color/Form: Powder

9,10-Dihydro-4-(1-methoxyethyl)-1,8-dimethyl-2,7-phenanthrenediol Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

9,10-Dihydro-4-(1-methoxyethyl)-1,8-dimethyl-2,7-phenanthrenediol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	J75260-5 mg	Jinflexin A	2055155-75-2		5mg	¥6880.0	2021-09-09
TargetMol Chemicals	TN5696-5 mg	Jinflexin A	2055155-75-2	98%	5mg	￥ 4,890	2023-07-11
TargetMol Chemicals	TN5696-1 mL * 10 mM (in DMSO)	Jinflexin A	2055155-75-2	98%	1 mL * 10 mM (in DMSO)	￥ 4990	2023-09-15
TargetMol Chemicals	TN5696-5mg	Jinflexin A	2055155-75-2		5mg	￥ 4890	2024-07-20
TargetMol Chemicals	TN5696-1 ml * 10 mm	Jinflexin A	2055155-75-2		1 ml * 10 mm	￥ 4990	2024-07-20

9,10-Dihydro-4-(1-methoxyethyl)-1,8-dimethyl-2,7-phenanthrenediol Related Literature

1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
2. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
3. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
4. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
5. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenanthrenes and derivatives Hydrophenanthrenes

Additional information on 9,10-Dihydro-4-(1-methoxyethyl)-1,8-dimethyl-2,7-phenanthrenediol

9,10-Dihydro-4-(1-methoxyethyl)-1,8-dimethyl-2,7-phenanthrenediol (CAS No: 2055155-75-2)

9,10-Dihydro-4-(1-methoxyethyl)-1,8-dimethyl-2,7-phenanthrenediol, also known by its CAS number 2055155-75-2, is a complex organic compound with a unique structure that has garnered significant attention in recent scientific research. This compound belongs to the class of phenanthrenediols, which are known for their aromaticity and potential applications in various fields such as materials science, pharmacology, and environmental chemistry.

The molecular structure of 9,10-Dihydro-4-(1-methoxyethyl)-1,8-dimethyl-2,7-phenanthrenediol consists of a phenanthrene backbone with hydroxyl groups at positions 2 and 7, a methoxyethyl substituent at position 4, and methyl groups at positions 1 and 8. The dihydro designation at positions 9 and 10 indicates partial saturation in the aromatic ring system. This unique combination of functional groups and substituents imparts distinctive chemical properties to the compound.

Recent studies have highlighted the potential of phenanthrenediols as precursors for the synthesis of advanced materials such as graphene oxide analogs and carbon-based nanomaterials. The presence of hydroxyl groups in 9,10-Dihydro-4-(1-methoxyethyl)-1,8-dimethyl-2,7-phenanthrenediol facilitates its use in such applications due to their ability to form strong hydrogen bonds and participate in various chemical reactions.

In the field of pharmacology, researchers have explored the biological activity of this compound. Preclinical studies suggest that it may exhibit antioxidant properties due to its phenolic hydroxyl groups. These findings have sparked interest in its potential application as a therapeutic agent or a component in drug delivery systems.

The synthesis of 9,10-Dihydro-4-(1-methoxyethyl)-1,8-dimethyl-2,7-phenanthrenediol involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have improved the efficiency of these syntheses, making them more accessible for large-scale production.

In terms of environmental applications, this compound has been studied for its role in adsorption processes. Its extended conjugated system allows it to bind with various pollutants efficiently. This property makes it a promising candidate for use in water purification technologies and environmental remediation efforts.

The safety profile of CAS No: 2055155-75-2 is an essential consideration for its industrial applications. Studies indicate that it exhibits low toxicity under standard laboratory conditions; however, further research is required to fully understand its long-term effects on human health and the environment.

In conclusion, 9,10-Dihydro-4-(1-methoxyethyl)-1,8-dimethyl-2,7-phenanthrenediol is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an intriguing subject for ongoing research efforts aimed at unlocking its full potential.